Cas no 1188029-99-3 (2-Chloromethyl-7-ethoxybenzo[d]thiazole)
2-Chloromethyl-7-ethoxybenzo[d]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloromethyl-7-ethoxybenzo[d]thiazole
-
- Inchi: 1S/C10H10ClNOS/c1-2-13-8-5-3-4-7-10(8)14-9(6-11)12-7/h3-5H,2,6H2,1H3
- InChI Key: KTHFZDSSEYNJDD-UHFFFAOYSA-N
- SMILES: ClCC1=NC2C=CC=C(C=2S1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 193
- Topological Polar Surface Area: 50.4
2-Chloromethyl-7-ethoxybenzo[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759612-250mg |
2-(Chloromethyl)-7-ethoxybenzo[d]thiazole |
1188029-99-3 | 97% | 250mg |
¥9090.00 | 2024-08-09 |
2-Chloromethyl-7-ethoxybenzo[d]thiazole Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-Chloromethyl-7-ethoxybenzo[d]thiazole
Research Briefing on 2-Chloromethyl-7-ethoxybenzo[d]thiazole (CAS: 1188029-99-3) in Chemical Biology and Pharmaceutical Applications
2-Chloromethyl-7-ethoxybenzo[d]thiazole (CAS: 1188029-99-3) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its benzo[d]thiazole core with chloro and ethoxy functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.
One of the key areas of interest for 2-Chloromethyl-7-ethoxybenzo[d]thiazole is its utility as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors targeting specific kinases, with promising results in preclinical studies. The chloro and ethoxy substituents on the benzo[d]thiazole ring provide unique electronic and steric properties that enhance binding affinity and selectivity for target proteins.
In addition to its applications in kinase inhibitor development, 2-Chloromethyl-7-ethoxybenzo[d]thiazole has also been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, particularly in combination with other antimicrobial agents. The compound's mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways, making it a valuable candidate for further optimization and development.
The synthesis and characterization of 2-Chloromethyl-7-ethoxybenzo[d]thiazole have been the subject of several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational modeling studies have provided insights into its molecular interactions and potential binding modes with biological targets. These efforts have laid the groundwork for future research aimed at optimizing its pharmacological properties and expanding its therapeutic applications.
Despite its promising potential, challenges remain in the development of 2-Chloromethyl-7-ethoxybenzo[d]thiazole-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on overcoming these hurdles, with the ultimate goal of advancing this compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 2-Chloromethyl-7-ethoxybenzo[d]thiazole (CAS: 1188029-99-3) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and biological activities make it a compelling subject for further investigation. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of chemical biology and pharmaceutical sciences.
1188029-99-3 (2-Chloromethyl-7-ethoxybenzo[d]thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)